Cas no 1157487-07-4 (6-(morpholin-4-yl)hexan-2-one)

• Product Name: 6-(morpholin-4-yl)hexan-2-one
• CAS No: 1157487-07-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6397339
• PubChem ID: 43792770
• Update Time: 2025-06-25

6-(morpholin-4-yl)hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(morpholin-4-yl)hexan-2-one
• EN300-1854042
• 1157487-07-4

• Inchi： 1S/C10H19NO2/c1-10(12)4-2-3-5-11-6-8-13-9-7-11/h2-9H2,1H3
• InChI Key： PLSKDEWJKFHAGQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCCC(C)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 6-(morpholin-4-yl)hexan-2-one

Introduction to 6-(morpholin-4-yl)hexan-2-one (CAS No. 1157487-07-4)

6-(morpholin-4-yl)hexan-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1157487-07-4, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a morpholine moiety and a hexanone backbone imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for synthetic exploration.

The morpholine group, specifically located at the 4-position of the hexanone structure, plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles. Morpholine derivatives are well-known for their versatility in drug design, often serving as bioisosteres to enhance solubility, metabolic stability, and target binding affinity. In the context of 6-(morpholin-4-yl)hexan-2-one, this feature is particularly relevant, as it may contribute to improved oral bioavailability and reduced toxicity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-(morpholin-4-yl)hexan-2-one and biological targets. Studies suggest that this compound exhibits promising binding affinity to certain enzymes and receptors, which are implicated in various therapeutic pathways. For instance, preliminary computational studies have indicated potential interactions with enzymes involved in inflammation and pain modulation, aligning with ongoing research efforts in developing novel analgesics.

Moreover, the synthesis of 6-(morpholin-4-yl)hexan-2-one has been optimized through modern synthetic methodologies, including asymmetric synthesis and catalytic processes. These techniques have enabled the production of enantiomerically pure forms of the compound, which is critical for evaluating its stereochemical specificity in biological systems. The ability to tailor the stereochemistry of pharmaceutical intermediates like 6-(morpholin-4-yl)hexan-2-one can significantly influence drug efficacy and safety profiles.

In the realm of drug discovery, 6-(morpholin-4-yl)hexan-2-one has been explored as a key intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for constructing novel pharmacophores, which can be further modified to target specific disease mechanisms. For example, derivatives of this compound have been investigated for their potential role in modulating neurotransmitter systems, offering insights into novel therapeutic strategies for neurological disorders.

The pharmacological evaluation of 6-(morpholin-4-yl)hexan-2-one has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its ability to interact with certain ion channels and G-protein coupled receptors (GPCRs), which are pivotal in regulating physiological processes. These interactions suggest that 6-(morpholin-4-yl)hexan-2-one may serve as a lead compound for developing treatments targeting conditions such as hypertension and cardiovascular diseases.

From a synthetic chemistry perspective, 6-(morpholin-4-yl)hexan-2-one exemplifies the importance of functional group interconversion in drug development. The transformation of the hexanone group into more diverse functional entities opens up avenues for creating structurally diverse analogs with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid iteration and optimization are essential for identifying lead compounds.

The industrial relevance of 6-(morpholin-4-yl)hexan-2-one extends beyond academic research, with potential applications in large-scale pharmaceutical manufacturing. Efficient synthetic routes have been developed to produce this compound on an industrial scale, ensuring consistent quality and supply for further development. Such advancements underscore the compound's significance as a commercial asset in the pharmaceutical industry.

Future research directions for 6-(morpholin-4-yihexanone) (CAS No. 1157487 07 4) include exploring its role in combination therapies and investigating its mechanisms of action at a molecular level. Integration with omics technologies such as genomics, proteomics, and metabolomics will provide comprehensive insights into how this compound interacts with biological systems. These multidisciplinary approaches are essential for unlocking its full therapeutic potential.

In conclusion, 6-(morpholin 4 yl hexan 2 one) represents a compelling subject of study in pharmaceutical chemistry due to its unique structural features and promising biological activities It serves as an excellent example of how structural modifications can lead to novel therapeutic agents with significant clinical implications The continued exploration of this compound will undoubtedly contribute valuable insights into drug design and development strategies